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Compound Focus: Fangchinoline

Cat. No.: S573504

Fangchinoline has limited solubility in water, so preparing a concentrated stock solution in an organic
solvent is a standard first step. The table below summarizes the solubility information and common

preparation methods gathered from the literature.

Property/Method Details Source | Reference

General Solubility Soluble in chloroform and methanol; slightly ~ Manufacturer (BioCrick)
soluble in water [1].

Recommended Solvent Dimethyl sulfoxide (DMSO) Multiple research studies

[2] [3] [4]

Common Stock 100 mM [4] Toxicology in Vitro (2024)
Concentration

Storage Condition Stock solutions should be stored protected Manufacturer
from light [5]. (InvivoChem)

Experimental Workflow for Solution Preparation
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The following diagram outlines the standard workflow for preparing and using fangchinoline in cell culture

experiments, based on common protocols from the search results.
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Key Experimental Protocols from Literature

The table below lists specific examples of how fangchinoline has been prepared and used in recent peer-

reviewed studies. This can serve as a practical reference for designing your own experiments.
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Reported . . .
Final Working Cell Lines | Models o
Study Focus Stock . Citation
. Concentrations Used
Solution
Osteoporosis (in Not specified 0.5 uM, 1 uM Bone marrow Int J Biol Sci
vitro) macrophages (BMMs) (2020)
from mice [2]
Chronic Dissolved in 0.1-10uM K562 human chronic Exp Ther Med
Myelogenous DMSO myelogenous leukemia  (2013)
Leukemia cells [3]
Mouse Oocyte 100 mM in 50 - 300 puM Mouse oocytes [4] Toxicol In Vitro
Meiosis DMSO (2024)
Bladder Cancer Not specified  2.5-40 uM T24 and 5637 bladder InvivoChem
(in vitro) cancer cells [5] (Citing PL0S
One)

Important Considerations for Your Experiments

¢ Solvent Toxicity Control: It is crucial to include a vehicle control group in your experiments. Treat
control cells with the same volume of DMSO used in your highest fangchinoline treatment group to
ensure any observed effects are due to the compound and not the solvent. The final DMSO
concentration should typically not exceed 0.1% [3].

¢ Monitoring Precipitation: If your working solution in cell culture media becomes cloudy, it indicates
precipitation. Gently warming the solution to 37°C and agitating may help re-dissolve the compound.

¢ Dose-Response Relationships: The effective concentration of fangchinoline varies significantly
depending on the biological system and assay. The cited studies show working concentrations
ranging from sub-micromolar to hundreds of micromolar, highlighting the need for careful dose-
response experiments in your specific model [2] [3] [4].
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References

1. | CAS:436-77-1 | Alkaloids | Manufacturer BioCrick Fangchinoline [biocrick.com]
2. protects against bone loss in OVX mice via inhibiting... Fangchinoline [ijbs.com]

3. induces G0O/G1 arrest by modulating the expression of... Fangchinoline [spandidos-

publications.com]
4. Fangchinoline inhibits mouse oocyte meiosis by disturbing ... [sciencedirect.com]
5. | HIV-1 inhibitor | CAS# 436-77-1 | InvivoChem Fangchinoline [invivochem.com]

To cite this document: Smolecule. [Fangchinoline Solubility and Stock Solution Preparation].
Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b573504#fangchinoline-solubility-issues-in-cell-culture-media]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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